Cas no 85721-25-1 (1,2-Epoxy-9-decene)

1,2-Epoxy-9-decene structure

Product Name:1,2-Epoxy-9-decene

CAS No:85721-25-1

Molecular Formula:C₁₀H₁₈O

Molecular Weight:154.249323368073

MDL:MFCD00069427

CID:90923

PubChem ID:87569667

1,2-Epoxy-9-decene Properties

Names and Identifiers

- oct-7-enyloxirane
- 1,2-Epoxy-9-decene
- 2-(7-octen-1-yl)Oxirane
- 2-oct-7-enyloxirane
- 2-(7-Octen-1-yl)oxirane (ACI)
- Oxirane, (7-octenyl)- (9CI)
- (7-Octenyl)oxirane
- 2-Oct-7-enyl-oxirane
- 9,10-Epoxy-1-decene
- CS-0358861
- MFCD00069427
- J-800008
- 1,2-Epoxy-9-decene, 96%
- EINECS 288-437-5
- Oxirane, (7-octenyl)-
- GEO-01287
- E0411
- 2-(oct-7-en-1-yl)oxirane
- D90507
- MS-20920
- 2-(oct-7-enyl)oxirane
- 2-(7-Octenyl)oxirane #
- UNII-D2A752E1N5
- DTXSID701006337
- DB-063195
- D2A752E1N5
- SCHEMBL143336
- 85721-25-1
- DB-076405
- J-640008
- NS00065084
- AKOS005254627
- CHEBI:229726
- MDL： MFCD00069427
- InChIKey： FCZHJHKCOZGQJZ-UHFFFAOYSA-N
- Inchi： 1S/C10H18O/c1-2-3-4-5-6-7-8-10-9-11-10/h2,10H,1,3-9H2
- SMILES： O1C(CCCCCCC=C)C1
- BRN： 4305759

Computed Properties

Exact Mass: 154.13600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 7
Monoisotopic Mass: 154.135765193g/mol
Heavy Atom Count: 11
Complexity: 109
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12.5Å²

Experimental Properties

LogP: 2.91180
PSA: 12.53000
Refractive Index: n20/D 1.442(lit.)
Boiling Point: 80°C/15mmHg(lit.)
Melting Point: 25 °C
Flash Point: Fahrenheit: 172.4 ° f
Celsius: 78 ° c
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Density: 0.842 g/mL at 25 °C(lit.)

1,2-Epoxy-9-decene Security Information

Symbol:
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R37/38
Dangerous goods sign：
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H227-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
Prompt：warning
Risk Phrases： 37/38-41
Signal Word：Danger

1,2-Epoxy-9-decene Customs Data

HS CODE：2910900090
Customs Data：

China Customs Code:
2910900090

Overview:

2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,2-Epoxy-9-decene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB57157-50g	1,2-Epoxy-9-decene	85721-25-1	97%	50g	$392.00	2024-04-19
abcr	AB116400-50 g	1,2-Epoxy-9-decene, 96%; .	85721-25-1	96%	50g	€436.60	2023-01-31
Ambeed	A338257-10g	1,2-epoxy-9-decene	85721-25-1	96%	10g	$49.0
Fluorochem	013562-5ml	1,2-Epoxy-9-decene	85721-25-1	>96.0%(GC)	5ml	￡69.00	2022-03-01
Key Organics Ltd	MS-20920-100G	1,2-Epoxy-9-decene	85721-25-1	>95%	100g	£139.00	2025-02-08
TRC	E589298-250mg	1,2-Epoxy-9-decene	85721-25-1		250mg	$ 58.00	2023-09-07
BAI LING WEI Technology Co., Ltd.	013562-5ml	1,2-Epoxy-9-decene	85721-25-1	>96.0%(GC)	5ml	￥ 1518
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1429531-10g	2-(Oct-7-en-1-yl)oxirane	85721-25-1	96%	10g	￥528.00	2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01813-25ml	1,2-epoxy-9-decene	85721-25-1	96%	25ml	¥4408.0	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E918212-1ml	1,2-Epoxy-9-decene	85721-25-1	≥96%(GC)	1ml	￥70.20

1,2-Epoxy-9-decene Synthesis

Synthetic Circuit 1

1647-16-1

85721-25-1

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Benzaldehyde, 2-hydroxy-, homopolymer , Tetrabutylammonium hydrogen sulfate , Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Dichloromethane , Water ; 3.1 h, pH 7 - 7.5, rt

Reference

Preparation of dioxirane via epoxidation of terminal alkenes by heterogeneous polydioxiranein mild conditions.

Kazemnejadi, M. ; et al, Royal Society Open Science, 2018, 5(5), 171541/1-171541/13

Synthetic Circuit 2

1647-16-1

85721-25-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Iron oxide (Fe3O4) , Cobalt (complexes with poly α-amino acidsupported on magnetite graphene oxide) , Benzaldehyde, 5-(chloromethyl)-2-hydroxy-, homopolymer (reaction products with sodium cyanide, hydrolyzed, complexes with coba…) , Graphene (Fe3O4-doped) Solvents: Acetonitrile ; 1 h, 60 °C

Reference

Synthesis and characterization of a new poly α-amino acid Co(II)-complex supported on magnetite graphene oxide as an efficient heterogeneous magnetically recyclable catalyst for efficient free-coreductant gram-scale epoxidation of olefins with molecular oxygen

Kazemnejadi, Milad ; et al, Journal of Organometallic Chemistry, 2019, 896, 59-69

Synthetic Circuit 3

1647-16-1

85721-25-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Cobalt diacetate , 2-Aminophenol , Benzaldehyde, 5-(chloromethyl)-2-hydroxy-, homopolymer Solvents: Acetonitrile ; 1.5 h, 1 atm, 60 °C

Reference

Co(II) Schiff base complex decorated on polysalicylaldehyde as an efficient, selective, heterogeneous and reusable catalyst for epoxidation of olefins in mild and self-coreductant conditions

Kazemnejadi, Milad; et al, Research on Chemical Intermediates, 2017, 43(12), 6889-6910

Synthetic Circuit 4

115785-45-0

1779-49-3

85721-25-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; rt; overnight, rt
1.2 Solvents: Tetrahydrofuran ; 60 °C

Reference

Olefin functionalization/isomerization enables stereoselective alkene synthesis

Liu, Chen-Fei; et al, Nature Catalysis, 2021, 4(8), 674-683

Synthetic Circuit 5

142986-44-5

85721-25-1

Reaction Conditions

1.1 Solvents: Methanol ; 4 d, rt

Reference

Nitric Oxide-Releasing Amphiphilic Poly(amidoamine) (PAMAM) Dendrimers as Antibacterial Agents

Lu, Yuan; et al, Biomacromolecules, 2013, 14(10), 3589-3598

Synthetic Circuit 6

85721-25-1

Reaction Conditions

1.1 Reagents: Isobutyraldehyde , Oxygen Catalysts: Aspartic acid, homopolymer, sodium salt (cobalt or copper complex) Solvents: Acetonitrile ; 30 h, rt → 60 °C

Reference

Poly(aspartic acid)-supported cobalt or copper (II) catalysts for the oxidations reactions of alkenes

Blaz, Edyta; et al, Modern Polymeric Materials for Environmental Applications, 2008, 3, 9-12

Synthetic Circuit 7

1647-16-1

85721-25-1

24854-67-9

Reaction Conditions

1.1 Catalysts: 1-Octadecanaminium, N,N-dimethyl-N-octadecyl-, stereoisomer of tetraoxotetrakis[… , 1-Hexadecanaminium, N-hexadecyl-N,N-dimethyl-, stereoisomer of tetraoxotetrakis[… Solvents: 1,2-Dichloroethane , Water ; 6 h, 50 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 50 °C; 1 h, 50 °C; cooled

Reference

Synthesis of α,ω-alkanediols from terminal alkadienes as intermediates for polymers

, Italy, , ,

Synthetic Circuit 8

1647-16-1

85721-25-1

24854-67-9

Reaction Conditions

1.1 Reagents: tert-Butyl hydroperoxide Catalysts: Titanium , Silica Solvents: (Trifluoromethyl)benzene ; 7 h, 363 K

Reference

An efficient epoxidation of terminal aliphatic alkenes over heterogeneous catalysts: when solvent matters

Palumbo, C.; et al, Catalysis Science & Technology, 2016, 6(11), 3832-3839

Synthetic Circuit 9

1647-16-1

85721-25-1

24854-67-9

Reaction Conditions

1.1 Reagents: Peracetic acid

Reference

Manufacture of epoxidized α,ω-diolefins

, Japan, , ,

1,2-Epoxy-9-decene Raw materials

1,2-Epoxy-9-decene Preparation Products

1,2-Epoxy-9-decene Related Literature

1. Activated lipidic cyclic carbonates for non-isocyanate polyurethane synthesis

Océane Lamarzelle,Pierre-Luc Durand,Anne-Laure Wirotius,Guillaume Chollet,Etienne Grau,Henri Cramail Polym. Chem. 2016 7 1439
2. Ring-opening copolymerization (ROCOP): synthesis and properties of polyesters and polycarbonates

Shyeni Paul,Yunqing Zhu,Charles Romain,Rachel Brooks,Prabhjot K. Saini,Charlotte K. Williams Chem. Commun. 2015 51 6459
3. Recent advances in nitric oxide delivery for antimicrobial applications using polymer-based systems

Zahra Sadrearhami,Thuy-Khanh Nguyen,Rashin Namivandi-Zangeneh,Kenward Jung,Edgar H. H. Wong,Cyrille Boyer J. Mater. Chem. B 2018 6 2945
4. Thiol–ene “click” reactions and recent applications in polymer and materials synthesis: a first update

Andrew B. Lowe Polym. Chem. 2014 5 4820
5. Efficient CO2 fixation under ambient pressure using poly(ionic liquid)-based heterogeneous catalysts

Tanmoy Biswas,Venkataramanan Mahalingam Sustainable Energy Fuels 2019 3 935
6. Silica/polymer microspheres and hollow polymer microspheres as scaffolds for nitric oxide release in PBS buffer and bovine serum

Tuanwei Liu,Dongwei Zhang,Xinlin Yang,Chenxi Li Polym. Chem. 2015 6 1512
7. Gold incorporated hematite nanocatalyst for solvent-free CO2 fixation under atmospheric pressure

Gouri Tudu,Sourav Ghosh,Tanmoy Biswas,Venkataramanan Mahalingam New J. Chem. 2020 44 11887
8. Synthesis and rheological behavior of poly(1,2-butylene oxide) based supramolecular architectures

Jürgen Allgaier,Claas H. H?velmann,Zhang Wei,Mariapaola Staropoli,Wim Pyckhout-Hintzen,Nicole Lühmann,Sabine Willbold RSC Adv. 2016 6 6093
9. Progress in fluoroalkylation of organic compounds via sulfinatodehalogenation initiation system

Cheng-Pan Zhang,Qing-Yun Chen,Yong Guo,Ji-Chang Xiao,Yu-Cheng Gu Chem. Soc. Rev. 2012 41 4536
10. Deprotonation–electrophile trapping of terminal epoxides

David M. Hodgson,Eirene H. M. Kirton,Steven M. Miles,Stéphanie L. M. Norsikian,Nigel J. Reynolds,Steven J. Coote Org. Biomol. Chem. 2005 3 1893

85721-25-1 (1,2-Epoxy-9-decene) Related Products

Recommended suppliers

Minglong (Xianning) Medicine Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.minglongchemistry.com

Hubei Cuiyuan Biotechnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

http://eng.biocuiyuan.com

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Taizhou Jiayin Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

https://www.peptidee.com/

Cas no 85721-25-1 (1,2-Epoxy-9-decene)

1,2-Epoxy-9-decene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,2-Epoxy-9-decene Security Information

1,2-Epoxy-9-decene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,2-Epoxy-9-decene Pricemore >>

1,2-Epoxy-9-decene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

1,2-Epoxy-9-decene Raw materials

1,2-Epoxy-9-decene Preparation Products

1,2-Epoxy-9-decene Related Literature

85721-25-1 (1,2-Epoxy-9-decene) Related Products